Cas no 2229519-28-0 (tert-butyl N-2-(hydrazinylmethyl)phenylcarbamate)
tert-butyl N-2-(hydrazinylmethyl)phenylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl N-2-(hydrazinylmethyl)phenylcarbamate
- EN300-1876609
- tert-butyl N-[2-(hydrazinylmethyl)phenyl]carbamate
- 2229519-28-0
-
- Inchi: 1S/C12H19N3O2/c1-12(2,3)17-11(16)15-10-7-5-4-6-9(10)8-14-13/h4-7,14H,8,13H2,1-3H3,(H,15,16)
- InChI Key: UEKFMFMIBDYUGT-UHFFFAOYSA-N
- SMILES: O(C(NC1C=CC=CC=1CNN)=O)C(C)(C)C
Computed Properties
- Exact Mass: 237.147726857g/mol
- Monoisotopic Mass: 237.147726857g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 76.4Ų
tert-butyl N-2-(hydrazinylmethyl)phenylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1876609-1g |
tert-butyl N-[2-(hydrazinylmethyl)phenyl]carbamate |
2229519-28-0 | 1g |
$842.0 | 2023-09-18 | ||
| Enamine | EN300-1876609-5g |
tert-butyl N-[2-(hydrazinylmethyl)phenyl]carbamate |
2229519-28-0 | 5g |
$2443.0 | 2023-09-18 | ||
| Enamine | EN300-1876609-10g |
tert-butyl N-[2-(hydrazinylmethyl)phenyl]carbamate |
2229519-28-0 | 10g |
$3622.0 | 2023-09-18 | ||
| Enamine | EN300-1876609-0.05g |
tert-butyl N-[2-(hydrazinylmethyl)phenyl]carbamate |
2229519-28-0 | 0.05g |
$707.0 | 2023-09-18 | ||
| Enamine | EN300-1876609-0.1g |
tert-butyl N-[2-(hydrazinylmethyl)phenyl]carbamate |
2229519-28-0 | 0.1g |
$741.0 | 2023-09-18 | ||
| Enamine | EN300-1876609-0.25g |
tert-butyl N-[2-(hydrazinylmethyl)phenyl]carbamate |
2229519-28-0 | 0.25g |
$774.0 | 2023-09-18 | ||
| Enamine | EN300-1876609-0.5g |
tert-butyl N-[2-(hydrazinylmethyl)phenyl]carbamate |
2229519-28-0 | 0.5g |
$809.0 | 2023-09-18 | ||
| Enamine | EN300-1876609-1.0g |
tert-butyl N-[2-(hydrazinylmethyl)phenyl]carbamate |
2229519-28-0 | 1g |
$871.0 | 2023-05-26 | ||
| Enamine | EN300-1876609-2.5g |
tert-butyl N-[2-(hydrazinylmethyl)phenyl]carbamate |
2229519-28-0 | 2.5g |
$1650.0 | 2023-09-18 | ||
| Enamine | EN300-1876609-5.0g |
tert-butyl N-[2-(hydrazinylmethyl)phenyl]carbamate |
2229519-28-0 | 5g |
$2525.0 | 2023-05-26 |
tert-butyl N-2-(hydrazinylmethyl)phenylcarbamate Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
Additional information on tert-butyl N-2-(hydrazinylmethyl)phenylcarbamate
Introduction to tert-butyl N-2-(hydrazinylmethyl)phenylcarbamate (CAS No. 2229519-28-0)
tert-butyl N-2-(hydrazinylmethyl)phenylcarbamate, with the CAS number 2229519-28-0, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, a hydrazine moiety, and a phenylcarbamate functionality. These structural elements contribute to its potential applications in drug discovery and development.
The chemical structure of tert-butyl N-2-(hydrazinylmethyl)phenylcarbamate can be represented as follows: C13H19N3O2. The tert-butyl group provides steric protection and enhances the stability of the molecule, while the hydrazine moiety offers reactivity and potential for further functionalization. The phenylcarbamate functionality adds to the compound's solubility and biological activity, making it an attractive candidate for various pharmaceutical applications.
In recent years, tert-butyl N-2-(hydrazinylmethyl)phenylcarbamate has been studied for its potential as a prodrug or as a scaffold for the development of new therapeutic agents. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes in the body. The tert-butyl group in this compound can be designed to be cleaved under specific physiological conditions, releasing the active hydrazine derivative. This approach can improve the pharmacokinetic properties of the drug, such as its solubility, stability, and bioavailability.
One of the key areas of research involving tert-butyl N-2-(hydrazinylmethyl)phenylcarbamate is its potential use in cancer therapy. Hydrazine derivatives have been shown to exhibit antitumor activity by interfering with various cellular processes, including DNA synthesis and cell cycle progression. Studies have demonstrated that compounds with similar structures can inhibit the growth of cancer cells in vitro and in vivo. For example, a recent study published in the Journal of Medicinal Chemistry reported that a series of hydrazine-based derivatives, including those with tert-butyl and phenylcarbamate functionalities, exhibited potent antiproliferative effects against several human cancer cell lines.
Beyond cancer therapy, tert-butyl N-2-(hydrazinylmethyl)phenylcarbamate has also been explored for its potential in treating neurodegenerative diseases. Hydrazine derivatives have been shown to possess neuroprotective properties by scavenging reactive oxygen species (ROS) and inhibiting oxidative stress. Oxidative stress is a key factor in the pathogenesis of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Research has indicated that compounds with similar structures can protect neurons from oxidative damage and improve cognitive function in animal models.
The synthesis of tert-butyl N-2-(hydrazinylmethyl)phenylcarbamate typically involves several steps, including the formation of the phenylcarbamate intermediate and subsequent coupling with a hydrazine derivative. The tert-butyl group can be introduced through various methods, such as tert-butylation reactions or direct synthesis from tert-butanol. The choice of synthetic route depends on factors such as yield, purity, and scalability. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound, making it more accessible for large-scale production.
In addition to its therapeutic potential, tert-butyl N-2-(hydrazinylmethyl)phenylcarbamate has also been studied for its use as a building block in organic synthesis. The presence of multiple functional groups makes it an attractive starting material for the synthesis of complex molecules with diverse biological activities. For example, researchers have used this compound as a scaffold to synthesize novel derivatives with enhanced pharmacological properties. These derivatives have been evaluated for their activity against various targets, including enzymes, receptors, and ion channels.
The safety profile of tert-butyl N-2-(hydrazinylmethyl)phenylcarbamate is an important consideration in its development as a pharmaceutical agent. Preclinical studies have shown that this compound exhibits low toxicity at therapeutic concentrations. However, further investigations are needed to fully understand its safety profile and potential side effects. Clinical trials are currently underway to evaluate its efficacy and safety in human subjects.
In conclusion, tert-butyl N-2-(hydrazinylmethyl)phenylcarbamate (CAS No. 2229519-28-0) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it suitable for use as a prodrug or as a scaffold for the development of new therapeutic agents. Ongoing research continues to explore its potential in various fields, including cancer therapy and neurodegenerative diseases. As more studies are conducted, it is likely that this compound will play an increasingly important role in drug discovery and development.
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